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Compound of Interest

Compound Name: Elbaite

Cat. No.: B1174063

Elbaite is a sodium, lithium, and aluminum boro-silicate mineral.[1][2] Its generalized chemical
formula can be represented as Na(Li1.5AI1.5)Al6(Si6018)(BO3)3(OH)3(OH).[3] However, the
ideal endmember formula is rarely found in nature due to extensive solid solution series with
other tourmaline species, primarily schorl, and fluor-liddicoatite.[2] These variations arise from
elemental substitutions at the X, Y, and W crystallographic sites within the tourmaline structure.

The primary variations of elbaite discussed in this guide include:

Liddicoatite: A calcium-rich analogue of elbaite.[4]

Rossmanite: An alkali-deficient variant with a vacant X-site.[5]

Tsilaisite: A manganese-rich variety.[6][7]

Schorl: The iron-rich endmember of a solid solution series with elbaite.[1][8][9]

These substitutions significantly influence the physical and optical properties of the minerals,
including their color.

Data Presentation: Compositional Analysis

The chemical formulas of elbaite and its variations are presented in the table below. It is
important to note that these represent idealized endmember formulas, and natural specimens
exhibit a range of compositions due to elemental substitutions.
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Mineral Ideal Chemical Formula
Elbaite Na(Li1.5Al1.5)Al6(Si6018)(BO3)3(OH)3(OH)[3]
Liddicoatite Ca(Li2Al)AI6(Si6018)(BO3)3(OH)3(OH)[10]

] LI(LiAI2)Al6(Si6018)(BO3)3(OH)3(OH)[11][12]
Rossmanite

[13][14]
Tsilaisite Na(Mn2+)3Al6(Si6018)(BO3)3(0OH)3(OH)[7]
Na(Fe2+)3Al6(Si6018)(BO3)3(OH)3(OH)[1][8]
Schorl

[1[15]

Note: The square symbol (L) in the formula for Rossmanite represents a vacancy at the X-site.

Experimental Protocols for Chemical
Characterization

The quantitative analysis of elbaite and its variations is primarily achieved through Electron
Probe Microanalysis (EPMA) and Laser Ablation-Inductively Coupled Plasma-Mass
Spectrometry (LA-ICP-MS).

Electron Probe Microanalysis (EPMA)

EPMA is a widely used technigue for the non-destructive quantitative analysis of major and
minor elements in minerals.

Sample Preparation:
e Mineral grains are mounted in an epoxy resin puck.

e The puck is ground and polished to expose a flat, smooth surface of the mineral. A final
polish with a fine diamond suspension (e.g., 1 um) is necessary to minimize surface
imperfections that could affect the analysis.[16]

e The polished surface is coated with a thin layer of conductive material, typically carbon, to
prevent the buildup of electrical charge from the electron beam.[16]
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Instrumentation and Analytical Conditions:

Instrument: A wavelength-dispersive (WDS) electron probe microanalyzer is used.
o Accelerating Voltage: Typically 15 kV.[17]

e Beam Current: 10-20 nA.[17]

o Beam Diameter: A focused beam of 1-5 um is commonly used for spot analyses.

o Counting Times: Peak counting times are generally 20-30 seconds, with background counts
taken for half that time on either side of the peak.[17]

o Standards: Well-characterized natural and synthetic minerals are used as standards for
calibration. Examples include albite for Na, diopside for Ca and Mg, and pure metals or
oxides for other elements.[17]

Data Processing: Raw X-ray intensities are corrected for matrix effects (ZAF correction) to yield
quantitative elemental concentrations.

Laser Ablation-Inductively Coupled Plasma-Mass
Spectrometry (LA-ICP-MS)

LA-ICP-MS is a powerful tool for the in-situ analysis of trace elements and isotopes.

Sample Preparation: Sample preparation is similar to that for EPMA, requiring a polished
surface.

Instrumentation and Analytical Conditions:

o Laser System: A UV laser (e.g., 213 nm Nd:YAG or 193 nm ArF excimer) is coupled to an
ICP-MS.

o Ablation Parameters:
o Spot Size: 40-60 um diameter.

o Repetition Rate: 5-10 Hz.
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o Fluence (Energy Density): ~3-5 J/cm2.

o Carrier Gas: Helium is typically used to transport the ablated material from the sample
chamber to the ICP-MS, with argon added before the plasma.

o |ICP-MS Parameters: Optimized for sensitivity and stability.

o Standards: External calibration is performed using certified reference materials such as NIST
SRM 610 and 612 glasses. An internal standard, often an element of known concentration
from prior EPMA analysis (e.g., Si), is used to correct for variations in ablation yield.[18][19]

Data Processing: Time-resolved analysis of the signal allows for the selection of stable signal
intervals for integration. Raw counts are then converted to concentrations using the calibration

standards and internal standard.

Visualization of Compositional Relationships

The following diagrams illustrate the substitutional relationships between elbaite and its

variations.
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Caption: Substitutional pathways from elbaite to its primary variations.
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Caption: General experimental workflow for the chemical analysis of elbaite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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